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Compound of Interest

Compound Name: Jujuboside B1

Cat. No.: B11934658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the saponin structure of

Jujuboside B1, a key bioactive compound isolated from the seeds of Ziziphus jujuba. The

document details its chemical properties, structural elucidation through various analytical

techniques, and its significant biological activities, with a focus on the underlying signaling

pathways.

Core Chemical and Physical Properties
Jujuboside B1 is a triterpenoid saponin with the molecular formula C₅₂H₈₄O₂₁ and a molecular

weight of 1045.21 g/mol . Its complex structure consists of a dammarane-type triterpenoid

aglycone, known as jujubogenin, linked to a branched oligosaccharide chain. The intricate

arrangement of its sugar moieties is crucial for its biological efficacy.
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Property Value

Molecular Formula C₅₂H₈₄O₂₁

Molecular Weight 1045.21 g/mol

CAS Number 55466-05-2

IUPAC Name

(2S,3R,4R,5R,6S)-2-[(2S,3R,4S,5S)-4-

[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-

(hydroxymethyl)-3-[(2S,3R,4S,5R)-3,4,5-

trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-

2-

[[(1S,2R,5R,7S,10R,11R,14R,15S,16S,18R,20S

)-16-hydroxy-2,6,6,10,16-pentamethyl-18-(2-

methylprop-1-enyl)-19,21-

dioxahexacyclo[18.2.1.0¹﹐¹⁴.0²﹐¹¹.0⁵﹐¹⁰.0¹⁵﹐

²⁰]tricosan-7-yl]oxy]oxan-3-yl]oxy-6-

methyloxane-3,4,5-triol

Structural Elucidation of Jujuboside B1
The precise structure of Jujuboside B1 has been determined through a combination of

advanced analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy

and Mass Spectrometry (MS).

Experimental Protocols
Isolation and Purification:

A typical protocol for the isolation of Jujuboside B1 from the seeds of Ziziphus jujuba involves

the following steps:

Extraction: The dried and crushed seeds are extracted with methanol or ethanol.

Solvent Partitioning: The crude extract is then subjected to solvent-solvent partitioning to

separate compounds based on their polarity.
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Chromatography: The saponin-rich fraction is further purified using a series of column

chromatography techniques, such as silica gel chromatography and reversed-phase high-

performance liquid chromatography (HPLC), to yield pure Jujuboside B1.

Structural Analysis:

NMR Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HMQC, and HMBC) NMR experiments

are conducted to determine the connectivity of atoms within the molecule. These

experiments allow for the assignment of all proton and carbon signals, revealing the

structure of the aglycone and the sequence and linkage of the sugar residues.

Mass Spectrometry: Electrospray ionization (ESI) and high-resolution mass spectrometry

(HRMS) are employed to determine the exact molecular weight and elemental composition

of Jujuboside B1. Tandem mass spectrometry (MS/MS) is used to analyze the

fragmentation pattern, which provides valuable information about the structure of the

oligosaccharide chains and their connection to the aglycone.

The following diagram illustrates a general workflow for the isolation and structural elucidation

of Jujuboside B1.
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Workflow for the isolation and structural elucidation of Jujuboside B1.

Biological Activities and Signaling Pathways
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Jujuboside B1 exhibits a range of pharmacological activities, with its anti-cancer properties

being of particular interest to the scientific community. These effects are mediated through the

modulation of several key signaling pathways.

Anti-Angiogenic Effects
Jujuboside B1 has been shown to inhibit angiogenesis, the formation of new blood vessels,

which is a critical process for tumor growth and metastasis. This effect is primarily achieved by

blocking the Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) signaling pathway.[1]

By inhibiting the phosphorylation of VEGFR2, Jujuboside B1 prevents the activation of

downstream signaling molecules, including FAK, PLCγ1, Akt, and Src.[1]

The following diagram illustrates the inhibition of the VEGFR2 signaling pathway by

Jujuboside B1.
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Inhibition of the VEGFR2 signaling pathway by Jujuboside B1.

Induction of Apoptosis and Autophagy
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Jujuboside B1 has demonstrated the ability to induce programmed cell death (apoptosis) and

autophagy in cancer cells.[2] The apoptotic effect is associated with the extrinsic pathway,

characterized by an increase in FasL (Fas ligand) and the activation of caspase-8 and

caspase-3.[2] Furthermore, Jujuboside B1 activates the p38/c-Jun N-terminal kinase (JNK)

signaling pathway, which is also implicated in its pro-apoptotic activity.[2]

In some cancer cell lines, Jujuboside B1-induced apoptosis is mediated by the pro-apoptotic

protein NOXA.[3][4] Additionally, the induction of autophagy by Jujuboside B1 can be linked to

the activation of the AMPK signaling pathway.[3][4]

The diagram below outlines the signaling pathways involved in Jujuboside B1-induced

apoptosis and autophagy.
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Signaling pathways of Jujuboside B1-induced apoptosis and autophagy.

Conclusion
Jujuboside B1 is a structurally complex saponin with significant potential in drug development,

particularly in the field of oncology. Its ability to modulate key signaling pathways involved in

angiogenesis, apoptosis, and autophagy underscores its promise as a therapeutic agent.

Further research into the structure-activity relationship of Jujuboside B1 and its derivatives will

be crucial for the development of novel and effective cancer therapies. This technical guide

provides a foundational understanding of the saponin structure of Jujuboside B1 to support

these ongoing research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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